N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-3-nitrobenzamide

• IUPAC Name: N-(5-methyl-2-phenylpyrazol-3-yl)-3-nitrobenzamide
• InChI: InChI=1S/C17H14N4O3/c1-12-10-16(20(19-12)14-7-3-2-4-8-14)18-17(22)13-6-5-9-15(11-13)21(23)24/h2-11H,1H3,(H,18,22)
• InChI Key: WBVMOEYCRUSIGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol

Description

Pyrazole derivatives, such as the one you mentioned, are a special class of N-heterocyclic compounds. They are known for their applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields.

Synthesis Analysis

The synthesis of pyrazole derivatives is a topic of interest in organic chemistry. Various methods have been proposed, including the reaction of hydrazine derivatives with ethyl acetoacetate. Another method involves using 3-oxy-dithiomethyl butyrate, piperazine, and phenylhydrazine as starting materials through nucleophilic substitution and cyclization under acid catalysis.

Molecular Structure Analysis

Pyrazole derivatives bear a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure, one pyrrole-type (proton donor) and one pyridine-type (proton acceptor).

Chemical Reactions Analysis

Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups. The other three positions in the ring permit structural variants starting from the appropriate precursors or using post-functionalization reactions once the pyrazole ring is formed.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For a similar compound, 1-(3-Methyl-1-phenyl-1H-pyrazol-5-yl)piperazine, it has a molecular weight of 242.32, a boiling point of 429℃, and it’s a solid at room temperature.

Safety and Hazards

The safety and hazards of a compound also depend on its specific structure. For the similar compound mentioned above, it has a GHS07 pictogram, with hazard statements H302-H315-H319-H332-H335, indicating potential hazards if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions in the field of pyrazole derivatives are focused on synthesizing structurally diverse pyrazole derivatives and finding new and improved applications. This includes the development of more efficient and selective synthesis methods, as well as the exploration of their biological, physical-chemical, and industrial applications.